Cas no 26486-88-4 (3H,7H-Pyrano[2,3-c]xanthen-7-one,6,9-dihydroxy-3,3-dimethyl- (8CI,9CI))

• Product Name: 3H,7H-Pyrano[2,3-c]xanthen-7-one,6,9-dihydroxy-3,3-dimethyl- (8CI,9CI)
• CAS No: 26486-88-4
• MF: C₁₈H₁₄O₅
• MW: 310.300765514374
• CID: 268924
• Update Time: 2024-03-01

3H,7H-Pyrano[2,3-c]xanthen-7-one,6,9-dihydroxy-3,3-dimethyl- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 3H,7H-Pyrano[2,3-c]xanthen-7-one,6,9-dihydroxy-3,3-dimethyl- (8CI,9CI)
• Isoosajaxanthone
• Nigrolineaxanthone F
• 3H,7H-Pyrano[2,3-c]xanthen-7-one, 6,9-dihydroxy-3,3-dimethyl- (8CI,9CI)

• Inchi： 1S/C18H14O5/c1-18(2)6-5-10-14(23-18)8-12(20)15-16(21)11-7-9(19)3-4-13(11)22-17(10)15/h3-8,19-20H,1-2H3
• InChI Key： TZPXKEYIVMJZOB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(O)=C2)OC2=C1C(O)=CC1OC(C)(C)C=CC=12

Computed Properties

• Exact Mass: 310.08412
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• XLogP3: 2.031

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Melting Point: 235.9-236.5 °C
• Boiling Point: 557.2±50.0 °C(Predicted)
• PSA: 75.99
• pka: 6.93±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones